1-Bromo-2-[(tert-butylthio)methyl]benzene

• IUPAC Name: 1-bromo-2-(tert-butylsulfanylmethyl)benzene
• InChI: InChI=1S/C11H15BrS/c1-11(2,3)13-8-9-6-4-5-7-10(9)12/h4-7H,8H2,1-3H3
• InChI Key: NNIHSQSWSDXVQM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)SCC1=CC=CC=C1Br
• Molecular Formula: C11H15BrS
• Molecular Weight: 259.21 g/mol

Description

1-Bromo-2-[(tert-butylthio)methyl]benzene is a useful research compound. Its molecular formula is C11H15BrS and its molecular weight is 259.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

36.6 g (406 mmol) of tert-butylmercaptan were added to a mixed solution of 36.5 g (438 mmol) of 48% aqueous sodium hydroxide solution and 400 ml of methanol under a nitrogen atmosphere at room temperature. A solution of 99.5 g (398 mmol) of 2-bromobenzylbromide in 100 ml of methanol were dropped into this solution below 40° C. After stirring for 30 minutes at 40° C. 1000 ml of toluene and 500 ml of water were sequentially added to the reaction solution. The aqueous layer was separated, and the organic layer was sequentially washed with 500 ml of 5% aqueous sodium hydroxide solution and 500 ml of water. After drying the organic layer with magnesium sulfate, the solvent was distilled off to obtain 300 ml of residue, which was used in the next step.